
Independent Verification of MPC-1304's
Biological Activity: A Comparative Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: YOK-1304

Cat. No.: B15605711

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activity of MPC-1304, a novel

dihydropyridine calcium channel blocker, with established alternatives such as nifedipine and

manidipine. The information presented is based on available preclinical data to assist

researchers in evaluating its potential therapeutic applications.

Mechanism of Action: Dihydropyridine Calcium
Channel Blockers
MPC-1304, like other dihydropyridine derivatives, functions by inhibiting the influx of

extracellular calcium ions through L-type voltage-gated calcium channels.[1] This blockade

occurs in vascular smooth muscle cells, leading to vasodilation and a subsequent reduction in

peripheral vascular resistance, which ultimately lowers blood pressure.[2] The general signaling

pathway involves the binding of these drugs to the α1 subunit of the L-type calcium channel,

preventing the conformational change required for channel opening and calcium influx. This

reduction in intracellular calcium concentration inhibits the calcium-calmodulin-dependent

activation of myosin light-chain kinase, resulting in smooth muscle relaxation.
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Dihydropyridine Calcium Channel Blocker Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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